Cas no 886494-30-0 ((5-(2-Amino-4-methoxyphenyl)furan-2-yl)methanol)

(5-(2-Amino-4-methoxyphenyl)furan-2-yl)methanol is a furan-based aromatic compound featuring both amino and methoxy functional groups, along with a hydroxymethyl substituent. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and fine chemical synthesis. The presence of reactive sites—amine and hydroxyl groups—enables further functionalization, making it valuable for constructing complex molecular frameworks. Its methoxy group enhances solubility in organic solvents, facilitating purification and handling. The compound’s stability under standard conditions ensures reliable performance in multi-step reactions. Researchers may find it useful in developing bioactive molecules or materials requiring tailored aromatic systems. Proper storage under inert conditions is recommended to preserve its integrity.

(5-(2-Amino-4-methoxyphenyl)furan-2-yl)methanol structure

886494-30-0 structure

Product Name:(5-(2-Amino-4-methoxyphenyl)furan-2-yl)methanol

CAS No:886494-30-0

MF:C₁₂H₁₃NO₃

MW:219.236523389816

CID:3140110

PubChem ID:7148498

Update Time:2025-06-07

(5-(2-Amino-4-methoxyphenyl)furan-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (5-(2-Amino-4-methoxyphenyl)furan-2-yl)methanol
- [5-(2-AMINO-4-METHOXY-PHENYL)-FURAN-2-YL]-METHANOL
- 2-Furanmethanol, 5-(2-amino-4-methoxyphenyl)-
- [5-(2-amino-4-methoxyphenyl)furan-2-yl]methanol
- DB-016968
- MFCD06739665
- AKOS000114299
- [5-(2-amino-4-methoxy-phenyl)-furan-2-yl]-methanol, AldrichCPR
- DTXSID301261260
- 5-(2-Amino-4-methoxyphenyl)-2-furanmethanol
- 886494-30-0
- MDL： MFCD06739665
- Inchi： 1S/C12H13NO3/c1-15-8-2-4-10(11(13)6-8)12-5-3-9(7-14)16-12/h2-6,14H,7,13H2,1H3
- InChI Key： VAOQHBQTQRQLCV-UHFFFAOYSA-N
- SMILES： O1C(CO)=CC=C1C1C=CC(=CC=1N)OC

Computed Properties

Exact Mass: 219.08954328g/mol
Monoisotopic Mass: 219.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 68.6Å²

(5-(2-Amino-4-methoxyphenyl)furan-2-yl)methanol Security Information

Hazard Category Code： 22-36
Safety Instruction： 26
Hazardous Material Identification：

(5-(2-Amino-4-methoxyphenyl)furan-2-yl)methanol Pricemore >>

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Chemenu	CM527589-1g	(5-(2-Amino-4-methoxyphenyl)furan-2-yl)methanol	886494-30-0	97%	1g	$577	2023-02-01
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